![molecular formula C17H15Cl2N5O2 B2863368 3-(2,6-dichlorobenzyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 921144-37-8](/img/structure/B2863368.png)
3-(2,6-dichlorobenzyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
3-(2,6-dichlorobenzyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a synthetic compound that belongs to the class of imidazo[2,1-f]purine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
1. Pharmacological Studies and Drug Development
Imidazole derivatives, including compounds with similar structures, have been extensively studied for their pharmacological properties. These compounds often serve as key frameworks in drug development due to their diverse biological activities. For instance, imidazole-based compounds are explored for their potential as antifungal, antibacterial, and antiviral agents. Their mechanism of action typically involves interacting with specific enzymes or receptors, highlighting their role in developing new therapeutic agents.
2. Biochemical Research
Compounds with imidazole rings are also important in biochemical research, particularly in studies related to enzyme inhibition and the metabolism of nucleotides. For example, imidazole derivatives have been used to study the inhibition of enzymes like 4-hydroxyphenylpyruvate dioxygenase (HPPD), which plays a crucial role in tyrosine metabolism. This research is vital for understanding metabolic diseases and developing treatments for conditions such as hereditary tyrosinaemia type 1 (HT-1) (Lock, Ranganath, & Timmis, 2014).
3. Immunological Studies
Some imidazole derivatives are investigated for their effects on the immune system, providing insights into immune response mechanisms and the development of immunomodulatory drugs. Research on compounds like imidazole-4-carboxamide, 5-(3,3-dimethyl-1-triazeno), has explored their impact on cellular and humoral immune responses in the context of cancer treatment, demonstrating the potential immunosuppressive effects and implications for therapy optimization (Bruckner, Mokyr, & Mitchell, 1974).
Properties
IUPAC Name |
2-[(2,6-dichlorophenyl)methyl]-4,7,8-trimethyl-6H-purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2N5O2/c1-8-9(2)24-13-14(21-16(24)20-8)22(3)17(26)23(15(13)25)7-10-11(18)5-4-6-12(10)19/h4-6H,7H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKEQGBJJJSPYSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C3=C(N=C2N1)N(C(=O)N(C3=O)CC4=C(C=CC=C4Cl)Cl)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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